Cas no 64726-84-7 (Verrucarin A,2',3'-didehydro-7'-deoxo-2'-deoxy-7'-[(1S)-1-hydroxyethyl]-, (2'E,7'S)-)

• Product Name: Verrucarin A,2',3'-didehydro-7'-deoxo-2'-deoxy-7'-[(1S)-1-hydroxyethyl]-, (2'E,7'S)-
• CAS No: 64726-84-7
• MF: C₂₉H₃₈O₈
• MW: 514.607229709625
• CID: 510879
• PubChem ID: 138394959
• Update Time: 2025-04-19

Verrucarin A,2',3'-didehydro-7'-deoxo-2'-deoxy-7'-[(1S)-1-hydroxyethyl]-, (2'E,7'S)- Chemical and Physical Properties

Names and Identifiers

• Verrucarin A,2',3'-didehydro-7'-deoxo-2'-deoxy-7'-[(1S)-1-hydroxyethyl]-, (2'E,7'S)-
• ISORORIDIN E
• UNII-YV3V37EV6G
• YV3V37EV6G
• Verrucarin A, 2',3'-didehydro-7'-deoxo-2'-deoxy-7'-(1-hydroxyethyl)-, (2'E,7'S(R))-
• 64726-84-7
• AI3-29709
• VERRUCARIN A, 2',3'-DIDEHYDRO-7'-DEOXO-2'-DEOXY-7'-((1S)-1-HYDROXYETHYL)-, (2'E,7'S)-
• ISORORIDIN-E
• VERRUCARIN A, 2',3'-DIDEHYDRO-7'-DEOXO-2'-DEOXY-7'-(1-HYDROXYETHYL)-, (2'E,7'S(S))-
• (2'E,7'S)-2',3'-DIDEHYDRO-7'-DEOXO-2'-DEOXY-7'-((1S)-1-HYDROXYETHYL)VERRUCARIN A
• DTXSID60891855

• Inchi： 1S/C29H38O8/c1-18-9-11-28-16-34-26(32)14-19(2)10-12-33-21(20(3)30)7-5-6-8-25(31)37-22-15-24(36-23(28)13-18)29(17-35-29)27(22,28)4/h5-8,13-14,20-24,30H,9-12,15-17H2,1-4H3/b7-5-,8-6-,19-14-/t20-,21-,22+,23+,24+,27+,28+,29-/m0/s1
• InChI Key： KEEQQEKLEZRLDS-CXJPQZSNSA-N
• SMILES： O1C[C@]21[C@H]1C[C@@H]3[C@]2(C)[C@@]2(COC(C=C(C)CCO[C@H]([C@H](C)O)C=CC=CC(=O)O3)=O)CCC(C)=C[C@H]2O1 |c:24,26,t:14|

Computed Properties

• Exact Mass: 514.25674
• Monoisotopic Mass: 514.25666817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 1
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.26
• Boiling Point: 740.3°Cat760mmHg
• Flash Point: 243.4°C
• Refractive Index: 1.58
• PSA: 103.82
• LogP: 3.34270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes